Cas no 1261593-46-7 (6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1261593-46-7
• MF: C₁₆H₁₂F₄O₂
• MW: 312.258898735046
• CID: 4789749
• Update Time: 2023-08-17

6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C16H12F4O2/c1-2-22-15(21)11-5-8-14(17)13(9-11)10-3-6-12(7-4-10)16(18,19)20/h3-9H,2H2,1H3
• InChI Key： GLYTXWSFLOOKHN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OCC)C=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3